3-Bromo-4-(cyclopentyloxy)oxolane

• Molecular Formula: C9H15BrO2
• Molecular Weight: 235.12 g/mol
• IUPAC Name: 3-bromo-4-cyclopentyloxyoxolane
• InChI: InChI=1S/C9H15BrO2/c10-8-5-11-6-9(8)12-7-3-1-2-4-7/h7-9H,1-6H2
• InChI Key: MIUJTQXIFPIVPI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)OC2COCC2Br

Description

3-Bromo-4-(cyclopentyloxy)oxolane is a substituted tetrahydrofuran (oxolane) derivative featuring a bromine atom at the 3-position and a cyclopentyloxy group at the 4-position. Its molecular formula is C₉H₁₅BrO₂, with a molecular weight of 259.12 g/mol (inferred from structural analogs). This compound is hypothesized to serve as an intermediate in organic synthesis, particularly in pharmaceutical or agrochemical applications, where bromine’s electrophilic properties enable cross-coupling or nucleophilic substitution reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-4-(cyclopentyloxy)oxolane typically involves the bromination of 4-(cyclopentyloxy)oxolane. The reaction is carried out under controlled conditions to ensure the selective bromination at the 3-position of the oxolane ring. The process may involve the use of bromine or other brominating agents in the presence of a suitable solvent and catalyst .

Industrial Production Methods: While specific industrial production methods for 3-Bromo-4-(cyclopentyloxy)oxolane are not widely documented, the general approach would involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, such as temperature, pressure, and reaction time, to achieve higher yields and purity. Industrial production may also incorporate continuous flow reactors and advanced purification techniques to ensure consistent quality .

Chemical Reactions Analysis

Types of Reactions: 3-Bromo-4-(cyclopentyloxy)oxolane can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction Reactions: Reduction of the bromine atom can lead to the formation of the corresponding hydrocarbon.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include nucleophiles like sodium azide, potassium thiocyanate, or primary amines. These reactions are typically carried out in polar solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Oxidation Reactions: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic or basic conditions.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Major Products Formed:

Substitution Reactions: Products include various substituted oxolanes depending on the nucleophile used.

Oxidation Reactions: Products may include oxolane derivatives with additional oxygen-containing functional groups.

Reduction Reactions: The primary product is the corresponding hydrocarbon.

Scientific Research Applications

3-Bromo-4-(cyclopentyloxy)oxolane has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure allows for the exploration of new chemical reactions and mechanisms.

Biology: The compound can be used in the study of biological pathways and interactions, particularly those involving brominated organic molecules.

Medicine: Research into potential pharmaceutical applications, including the development of new drugs or therapeutic agents, often involves this compound.

Industry: It is used in the development of new materials and chemicals, including polymers and specialty chemicals

Mechanism of Action

The mechanism of action of 3-Bromo-4-(cyclopentyloxy)oxolane involves its interaction with various molecular targets. The bromine atom and the oxolane ring play crucial roles in its reactivity and interaction with other molecules. The compound can act as a nucleophile or electrophile, depending on the reaction conditions, and can participate in various organic reactions, including substitution and addition reactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-Bromo-4-(cyclopentyloxy)oxolane with related oxolane derivatives, focusing on structural features, physicochemical properties, and inferred reactivity.

Structural Analogs and Parent Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Boiling Point (°C)	Water Solubility	Vapor Pressure (mmHg)	Flash Point (°C)
3-Bromo-4-(cyclopentyloxy)oxolane	C₉H₁₅BrO₂	259.12	Bromine, cyclopentyloxy	Not reported	Likely low	Inferred low	Not reported
3-Bromo-4-(cyclopentylmethoxy)oxolane	C₁₀H₁₇BrO₂	249.14	Bromine, cyclopentylmethoxy	Not reported	Likely low	Not reported	Not reported
Tetrahydrofuran (THF)	C₄H₈O	72.11	None (parent oxolane)	66	Miscible	132 at 20°C	-14
4-Cyclopentyloxyoxolane (hypothetical)	C₉H₁₄O₂	154.21	Cyclopentyloxy	~150–180 (est.)	Moderate	<10 (est.)	>60 (est.)

Key Observations

Molecular Weight and Substituent Effects :

• The bromine atom and cyclopentyloxy group in the target compound increase its molecular weight (~259 g/mol) compared to THF (72.11 g/mol). The cyclopentylmethoxy analog (249.14 g/mol) has a slightly lower molecular weight due to the additional methylene group.
• Substituents reduce water solubility relative to THF, which is fully miscible.

Volatility and Flammability :

• THF’s high vapor pressure (132 mmHg at 20°C) and low flash point (-14°C) highlight its volatility and flammability. Brominated oxolanes like the target compound likely exhibit lower vapor pressure and higher flash points due to increased molecular weight and reduced volatility.

Reactivity: Bromine enhances electrophilic reactivity, making the compound suitable for Suzuki-Miyaura couplings or nucleophilic substitutions.

Lipophilicity :

• The cyclopentyloxy group increases lipophilicity compared to THF, suggesting better solubility in organic solvents. The cyclopentylmethoxy analog may exhibit even higher lipophilicity due to the extended alkyl chain.

Research Findings and Inferences

Synthetic Utility :

• Brominated oxolanes are valuable intermediates in drug discovery. For example, THF derivatives are used in polymer chemistry and as solvents, but bromo-substituted variants are tailored for stepwise functionalization.

Hazard Profile :

• While THF poses flammability risks, brominated oxolanes may present toxicity concerns (e.g., bromine-related irritancy). However, specific hazard data for the target compound remain unverified.

Comparative Stability :

• The cyclopentyloxy group may confer greater oxidative stability compared to smaller alkoxy groups, as bulkier substituents can shield the oxolane ring.

Biological Activity

3-Bromo-4-(cyclopentyloxy)oxolane is an organic compound that has garnered attention for its unique structure and potential biological activity. This article delves into its biological properties, mechanisms of action, and applications in scientific research, highlighting relevant studies and findings.

Chemical Structure and Properties

The compound features a bromine atom at the 3-position and a cyclopentyloxy group at the 4-position of the oxolane ring. This configuration significantly influences its reactivity and interaction with biological targets. The oxolane ring, also known as tetrahydrofuran, is a five-membered cyclic ether that contributes to the compound's unique chemical properties.

The biological activity of 3-Bromo-4-(cyclopentyloxy)oxolane is primarily attributed to its ability to interact with various molecular targets. The bromine atom enhances its electrophilic character, allowing it to participate in nucleophilic substitution reactions. This characteristic is crucial in modulating biological pathways, particularly those involving brominated organic molecules.

Key Mechanisms Include:

• Nucleophilic Substitution : The compound can act as a nucleophile or electrophile, depending on the reaction conditions, facilitating various organic reactions.
• Interaction with Biological Targets : Preliminary studies suggest that it may interact with enzymes or receptors, influencing biochemical pathways.

Biological Activity

Research indicates that 3-Bromo-4-(cyclopentyloxy)oxolane exhibits several biological activities:

• Antimicrobial Properties : Some studies have suggested potential antimicrobial effects against various pathogens.
• Enzyme Inhibition : The compound may inhibit specific enzymes, which can be valuable in drug development.
• Cellular Pathway Modulation : Its interactions with cellular pathways could lead to therapeutic applications in treating diseases.

Case Studies and Research Findings

Several studies have explored the biological activity of 3-Bromo-4-(cyclopentyloxy)oxolane:

• A study reported its use as an intermediate in synthesizing biologically active compounds, indicating its potential role in drug discovery .
• Research highlighted its reactivity in substitution and oxidation reactions, leading to derivatives that may possess distinct biological properties .

Table 1: Summary of Biological Activities

Activity Type	Description	References
Antimicrobial	Potential activity against specific bacterial strains
Enzyme Inhibition	Possible inhibition of key enzymes
Cellular Modulation	Interaction with signaling pathways

Applications in Scientific Research

The unique properties of 3-Bromo-4-(cyclopentyloxy)oxolane make it a valuable compound in various fields:

• Pharmaceuticals : It serves as a building block for synthesizing new drugs.
• Material Science : The compound is explored for developing new materials and specialty chemicals.
• Biological Studies : It aids in studying biological pathways and interactions involving brominated compounds.